6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C23H18ClN3O5S/c1-12-8-13(2)26-23(25-12)33-11-15-9-18(28)19(10-30-15)31-22(29)20-14(3)32-27-21(20)16-6-4-5-7-17(16)24/h4-10H,11H2,1-3H3
• InChI Key: CHGJMGLZZWWVBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(ON=C3C4=CC=CC=C4Cl)C)C
• Molecular Formula: C23H18ClN3O5S
• Molecular Weight: 483.9 g/mol

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O5S and its molecular weight is 483.92. The purity is usually 95%.
BenchChem offers high-quality 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Agents

Research has led to the synthesis of novel pyrazolopyrimidines derivatives, demonstrating significant anticancer and anti-5-lipoxygenase activities, which are critical for anti-inflammatory processes (Rahmouni et al., 2016). The structure-activity relationship analysis provided insights into the potential therapeutic uses of these compounds.

Antimicrobial Agents

Another study synthesized novel pyrazole derivatives with promising antimicrobial and anticancer activities, indicating their potential as broad-spectrum therapeutic agents (Hafez et al., 2016). These compounds showed higher anticancer activity than the reference drug doxorubicin, alongside good to excellent antimicrobial properties.

Pesticidal and Herbicidal Activities

The synthesis of pyrimidine-linked pyrazole heterocyclic compounds revealed insecticidal and antibacterial potentials, suggesting their use in agricultural pest control (Deohate & Palaspagar, 2020). Such compounds can be explored further for developing new pesticides and herbicides.

Antibacterial Compounds

A study focusing on the synthesis of new heterocyclic compounds containing a sulfonamido moiety found high antibacterial activities in several synthesized compounds, indicating their potential application as antibacterial agents (Azab et al., 2013).

Herbicidal Activities

Research into the synthesis and herbicidal activities of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea demonstrated good inhibitory activity against certain weeds, offering a pathway to new herbicidal formulations (Fu-b, 2014).